Cas no 2613382-60-6 (1-(5-Bromo-6-fluoropyridin-2-yl)methanamine)

• Product Name: 1-(5-Bromo-6-fluoropyridin-2-yl)methanamine
• CAS No: 2613382-60-6
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• MDL: MFCD33032360
• CID: 5664866
• PubChem ID: 155943697
• Update Time: 2023-09-11

1-(5-Bromo-6-fluoropyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-6-fluoropyridin-2-yl)methanamine
• 2613382-60-6
• EN300-27735342
• 2-Pyridinemethanamine, 5-bromo-6-fluoro-
• 1-(5-Bromo-6-fluoropyridin-2-yl)methanamine

• MDL： MFCD33032360
• Inchi： 1S/C6H6BrFN2/c7-5-2-1-4(3-9)10-6(5)8/h1-2H,3,9H2
• InChI Key： HHMPDQCZBOXSQE-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1)CN)F

Computed Properties

• Exact Mass: 203.96984g/mol
• Monoisotopic Mass: 203.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.666±0.06 g/cm3(Predicted)
• Boiling Point: 249.9±35.0 °C(Predicted)
• pka: 8.04±0.50(Predicted)